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Compound of Interest

Compound Name: Rivipansel

Cat. No.: B610495 Get Quote

This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Rivipansel. Adherence to these procedures is vital for ensuring a

safe laboratory environment and minimizing health risks.

Hazard Identification and Safety Precautions
Rivipansel sodium is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. The following table summarizes the key hazard information.

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute aquatic toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Personal Protective Equipment (PPE)
To ensure safety when handling Rivipansel, the following personal protective equipment is

mandatory. The selection of PPE is contingent on the potential risk of exposure to the

hazardous substance[2].
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Eye Protection: Wear safety glasses with side shields or goggles to protect against splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required to prevent

skin contact.

Respiratory Protection: If there is a risk of inhalation of dust or aerosols, a NIOSH-approved

respirator should be used. Work should be conducted in a well-ventilated area, preferably

under a fume hood.

Body Protection: A lab coat or gown should be worn to protect the body from potential

contamination. In cases of significant exposure risk, coveralls may be necessary.

The following diagram illustrates the proper sequence for donning PPE.

Start 1. Gown 2. Mask or Respirator 3. Goggles or Face Shield 4. Gloves Ready to Handle Rivipansel

Click to download full resolution via product page

Figure 1: Recommended sequence for putting on Personal Protective Equipment (PPE).

Operational and Handling Plan
Strict adherence to the following procedures is essential for the safe handling of Rivipansel in
a laboratory setting.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.

Preparation and Use:
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All handling of Rivipansel should be performed in a designated area, such as a chemical

fume hood, to avoid the formation of dust and aerosols.

Avoid inhalation, and contact with eyes and skin.

Do not eat, drink, or smoke in the area where Rivipansel is being handled.

Wash hands thoroughly after handling the substance.

The logical workflow for handling Rivipansel is depicted in the diagram below.
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Prepare Work Area
(Fume Hood)

Weigh and Transfer Rivipansel

Dissolve in Solvent (if required)

Decontaminate Work Surfaces

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the safe handling of Rivipansel.

Disposal Plan
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Rivipansel is very toxic to aquatic life, and therefore, proper disposal is critical to prevent

environmental contamination.

Waste Collection: All waste materials contaminated with Rivipansel, including empty

containers, disposable PPE, and cleaning materials, should be collected in a designated and

clearly labeled hazardous waste container.

Disposal Method: Dispose of the contents and the container at an approved waste disposal

plant. Follow all local, state, and federal regulations for hazardous waste disposal. Do not

release into the environment.

Emergency Procedures
In Case of a Spill:

Evacuate the area and prevent entry.

Wear appropriate PPE, including respiratory protection.

Collect the spillage and place it in a sealed container for disposal.

Clean the spill area thoroughly with a suitable decontamination agent.

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth.

Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts

of water. Seek prompt medical attention.

Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and

shoes and seek medical advice.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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